methyl 4-{2-cyano-2-[4-phenyl-5-(propionylamino)-1,3-thiazol-2-yl]vinyl}benzoate

• IUPAC Name: methyl 4-[(E)-2-cyano-2-[4-phenyl-5-(propanoylamino)-1,3-thiazol-2-yl]ethenyl]benzoate
• InChI: InChI=1S/C23H19N3O3S/c1-3-19(27)25-22-20(16-7-5-4-6-8-16)26-21(30-22)18(14-24)13-15-9-11-17(12-10-15)23(28)29-2/h4-13H,3H2,1-2H3,(H,25,27)/b18-13+
• InChI Key: XNAKTBMTZAHLIJ-QGOAFFKASA-N
• Canonical SMILES: CCC(=O)NC1=C(N=C(S1)C(=CC2=CC=C(C=C2)C(=O)OC)C#N)C3=CC=CC=C3
• Isomeric SMILES: CCC(=O)NC1=C(N=C(S1)/C(=C/C2=CC=C(C=C2)C(=O)OC)/C#N)C3=CC=CC=C3
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

The compound “methyl 4-{2-cyano-2-[4-phenyl-5-(propionylamino)-1,3-thiazol-2-yl]vinyl}benzoate” is a complex organic molecule. It contains several functional groups, including a cyano group (-CN), a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), a propionylamino group (-CH2CH2CONH2), a thiazole ring (a ring containing nitrogen and sulfur), and a vinyl group (a carbon-carbon double bond). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano, phenyl, propionylamino, thiazole, and vinyl groups would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include properties like melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. This is often discussed in the context of biological activity, such as how a drug interacts with a biological target to exert its effects. Without specific information on this compound, it’s not possible to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, compounds with certain functional groups might be toxic, corrosive, flammable, or reactive. Without specific information on this compound, it’s not possible to provide detailed safety and hazard information.

Future Directions

The study of new and complex organic compounds like this one is a vibrant field of research in chemistry. Future work could involve synthesizing the compound, studying its properties, and exploring its potential applications.